8-(tert-Butyldimethylsilyloxy) 8-Hydroxy Efavirenz, Technical Grade
Overview
Description
8-(tert-Butyldimethylsilyloxy) 8-Hydroxy Efavirenz, Technical Grade is a labelled analogue of 8-(tert-Butyldimethylsilyloxy) 8-Hydroxy Efavirenz, which is an intermediate of Efavirenz . It has a molecular formula of C20H23ClF3NO3Si and a molecular weight of 449.96 . It appears as a white solid and is soluble in Chloroform, Dichloromethane, Ethyl Acetate, and Methanol .
Molecular Structure Analysis
The IUPAC name for this compound is 8-[tert-butyl (dimethyl)silyl]oxy-6-chloro-4-[2-(2,2,3,3-tetradeuteriocyclopropyl)ethynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one . The canonical SMILES representation isCC(C)(C)Si(C)OC1=CC(=CC2=C1NC(=O)OC2(C#CC3CC3)C(F)(F)F)Cl . Physical And Chemical Properties Analysis
8-(tert-Butyldimethylsilyloxy) 8-Hydroxy Efavirenz, Technical Grade is a white solid . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, and Methanol . It has a molecular weight of 449.96 .Scientific Research Applications
Proteomics Research
8-(tert-Butyldimethylsilyloxy) 8-Hydroxy Efavirenz: is utilized in proteomics research due to its role as an intermediate in the synthesis of Efavirenz . This compound is essential for studying protein interactions and functions, as it can be used to modify proteins or peptides for better characterization and identification.
Drug Synthesis
As an intermediate in the synthesis of Efavirenz, a potent antiretroviral medication, this compound plays a critical role in the pharmaceutical industry. It aids in the development of drugs that target viral replication mechanisms, particularly in the treatment of HIV .
Metabolic Research
Researchers employ this compound in metabolic studies to understand biological pathways. By tracing the metabolic processes, scientists can gain insights into the effects of drugs and the mechanisms of disease progression .
Environmental Monitoring
In environmental science, 8-(tert-Butyldimethylsilyloxy) 8-Hydroxy Efavirenz is used as a standard for detecting pollutants. Its stable isotope-labeled variants serve as benchmarks in the analysis of air, water, soil, and food contaminants .
Clinical Diagnostics
The compound’s derivatives are used in clinical diagnostics for imaging and newborn screening. They help in diagnosing various diseases by acting as markers in biological samples .
Organic Chemistry Research
In organic chemistry, the compound is used as a reference material for chemical identification. It assists in qualitative and quantitative analyses, detection, and studying reaction mechanisms and kinetics .
Mechanism of Action
While the specific mechanism of action for 8-(tert-Butyldimethylsilyloxy) 8-Hydroxy Efavirenz, Technical Grade is not available, Efavirenz, the compound it is an intermediate of, is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used to treat HIV infection . It is a synthetic purine derivative and was originally approved specifically for the treatment of HIV infections in patients who failed therapy with zidovudine .
properties
IUPAC Name |
8-[tert-butyl(dimethyl)silyl]oxy-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClF3NO3Si/c1-18(2,3)29(4,5)28-15-11-13(21)10-14-16(15)25-17(26)27-19(14,20(22,23)24)9-8-12-6-7-12/h10-12H,6-7H2,1-5H3,(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFKCIHFYAYBXNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1=CC(=CC2=C1NC(=O)OC2(C#CC3CC3)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClF3NO3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30449887 |
Source
|
| Record name | 8-{[tert-Butyl(dimethyl)silyl]oxy}-6-chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
445.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1027042-31-4 |
Source
|
| Record name | 8-{[tert-Butyl(dimethyl)silyl]oxy}-6-chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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